Cas no 2229410-22-2 (2,2-difluoro-1-(2-methylcyclopropyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(2-methylcyclopropyl)cyclopropylmethanamine
• CAS No: 2229410-22-2
• MF: C₈H₁₃F₂N
• MW: 161.19232916832
• CID: 6460212
• PubChem ID: 165631321
• Update Time: 2025-09-21

2,2-difluoro-1-(2-methylcyclopropyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methylcyclopropyl)cyclopropylmethanamine
• 2229410-22-2
• [2,2-difluoro-1-(2-methylcyclopropyl)cyclopropyl]methanamine
• EN300-1956799

• Inchi： 1S/C8H13F2N/c1-5-2-6(5)7(4-11)3-8(7,9)10/h5-6H,2-4,11H2,1H3
• InChI Key： NPGUMJYGTAZVDK-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1CC1C)F

Computed Properties

• Exact Mass: 161.10160574g/mol
• Monoisotopic Mass: 161.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(2-methylcyclopropyl)cyclopropylmethanamine

Introduction to 2,2-difluoro-1-(2-methylcyclopropyl)cyclopropylmethanamine (CAS No. 2229410-22-2)

2,2-difluoro-1-(2-methylcyclopropyl)cyclopropylmethanamine, identified by the CAS number 2229410-22-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include fluoro-substituted aromatic rings and cyclic aliphatic moieties. The presence of fluorine atoms in its molecular structure not only imparts distinct electronic and steric properties but also enhances its potential as a building block for the development of novel bioactive agents.

The chemical structure of 2,2-difluoro-1-(2-methylcyclopropyl)cyclopropylmethanamine consists of a central cyclopropylmethanamine core, which is functionalized with a 2-methylcyclopropyl group at the 1-position and two fluorine atoms at the 2-position. This arrangement creates a molecule with high structural complexity and specificity, making it an attractive candidate for further derivatization and investigation in drug discovery programs. The compound's dual fluorine substitution enhances its lipophilicity and metabolic stability, key factors that contribute to its pharmacokinetic profile.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological activity and improve drug efficacy. The incorporation of fluorine atoms into pharmaceutical molecules can lead to increased binding affinity, reduced metabolic degradation, and enhanced bioavailability. 2,2-difluoro-1-(2-methylcyclopropyl)cyclopropylmethanamine exemplifies this trend, as its fluorinated structure suggests potential applications in the design of next-generation therapeutics.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors for enzyme targets. Enzymes play a crucial role in numerous biological pathways, and their inhibition or modulation can lead to therapeutic benefits. The unique steric and electronic properties of 2,2-difluoro-1-(2-methylcyclopropyl)cyclopropylmethanamine make it an ideal candidate for binding to heme-containing enzymes, such as cytochrome P450 enzymes, which are involved in drug metabolism and detoxification processes.

Recent studies have highlighted the importance of fluorinated analogs in the development of antiviral and anticancer agents. The fluoro-substituted aromatic ring in 2,2-difluoro-1-(2-methylcyclopropyl)cyclopropylmethanamine could serve as a scaffold for designing molecules that interact with viral proteases or kinases. Additionally, the cyclopropyl moiety may enhance binding interactions by providing rigid structural constraints that improve enzyme-target affinity.

The synthesis of 2,2-difluoro-1-(2-methylcyclopropyl)cyclopropylmethanamine presents both challenges and opportunities for chemists. The introduction of multiple stereocenters necessitates careful synthetic planning to ensure high enantiomeric purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, are being employed to construct the desired molecular framework efficiently.

From a medicinal chemistry perspective, CAS No. 2229410-22-2 represents a promising lead compound that warrants further exploration. Its unique structural features offer opportunities for optimization through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can identify derivatives with enhanced potency, selectivity, and pharmacokinetic properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and material science applications where fluorinated compounds are valued for their stability and reactivity. Furthermore, the study of CAS No. 2229410-22-2 could provide insights into new synthetic methodologies that could be applied to other fluorinated targets.

In conclusion,CAS No 2229410-22-2 is a structurally complex organic compound with significant potential in pharmaceutical research. Its fluoro-substituted architecture suggests applications in drug discovery programs aimed at developing novel therapeutics for various diseases. As research continues to uncover new synthetic strategies and biological targets,CAS No 2229410-22-2 will likely play an important role in advancing our understanding of fluorinated compounds and their applications.